Cas no 1261793-73-0 (2'-Hydroxy-5'-(trifluoromethyl)propiophenone)

• Product Name: 2'-Hydroxy-5'-(trifluoromethyl)propiophenone
• CAS No: 1261793-73-0
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 4984586
• Update Time: 2025-11-01

2'-Hydroxy-5'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Hydroxy-5'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H9F3O2/c1-2-8(14)7-5-6(10(11,12)13)3-4-9(7)15/h3-5,15H,2H2,1H3
• InChI Key： HIMRSAPGJAFTCW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(CC)=O)=C1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Hydroxy-5'-(trifluoromethyl)propiophenone

Introduction to 2'-Hydroxy-5'-(trifluoromethyl)propiophenone (CAS No. 1261793-73-0)

2'-Hydroxy-5'-(trifluoromethyl)propiophenone, identified by its Chemical Abstracts Service (CAS) number 1261793-73-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its hydroxy and trifluoromethyl substituents on a propiophenone backbone, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in drug development.

The structural motif of 2'-Hydroxy-5'-(trifluoromethyl)propiophenone consists of a benzene ring connected to a propiophenone group, with a hydroxyl (-OH) group at the 2-position and a trifluoromethyl (-CF₃) group at the 5-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in various chemical transformations. The presence of the hydroxyl group enhances its reactivity in nucleophilic addition reactions, while the trifluoromethyl group contributes to electron-withdrawing effects, influencing the molecule's overall reactivity and stability.

In recent years, 2'-Hydroxy-5'-(trifluoromethyl)propiophenone has been extensively studied for its role in synthesizing biologically active compounds. Its structural features make it an ideal precursor for constructing more complex molecules, particularly in the pharmaceutical industry. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are known for their therapeutic potential.

One of the most compelling aspects of 2'-Hydroxy-5'-(trifluoromethyl)propiophenone is its application in the synthesis of fluorinated aromatic compounds. Fluorochemicals are widely used in medicinal chemistry due to their ability to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. The trifluoromethyl group in this compound plays a crucial role in these properties, making it a sought-after building block for drug discovery programs.

Recent advancements in synthetic methodologies have further highlighted the importance of 2'-Hydroxy-5'-(trifluoromethyl)propiophenone. For instance, researchers have developed efficient catalytic systems that facilitate the conversion of this compound into more complex scaffolds. These methods often involve transition metal catalysis, which allows for precise functionalization at specific positions on the molecule. Such innovations have opened new avenues for constructing novel pharmacophores with enhanced biological activity.

The pharmaceutical industry has shown particular interest in 2'-Hydroxy-5'-(trifluoromethyl)propiophenone due to its potential as an intermediate in the synthesis of antiviral and anticancer agents. The trifluoromethyl group is known to improve the pharmacokinetic properties of drugs, while the hydroxyl group provides opportunities for further derivatization into more active species. Several studies have demonstrated its utility in generating compounds with inhibitory effects on enzymes and receptors involved in disease pathways.

In addition to its pharmaceutical applications, 2'-Hydroxy-5'-(trifluoromethyl)propiophenone has found utility in materials science. Its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing organic semiconductors and liquid crystals. These materials are increasingly important in electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the trifluoromethyl group influences the electronic properties of these materials, making them suitable for optoelectronic applications.

The synthesis of 2'-Hydroxy-5'-(trifluoromethyl)propiophenone itself is an area of active research. Traditional methods often involve multi-step processes that can be cumbersome and require harsh conditions. However, recent developments have led to more streamlined synthetic routes, including one-pot reactions and greener methodologies. These advancements not only improve efficiency but also reduce environmental impact, aligning with the growing emphasis on sustainable chemistry.

One notable example is the use of photoredox catalysis in the synthesis of 2'-Hydroxy-5'-(trifluoromethyl)propiophenone. This approach allows for selective functionalization under mild conditions, minimizing side reactions and improving yield. Such innovations underscore the importance of developing new synthetic strategies to meet the demands of modern chemical research.

The future prospects of 2'-Hydroxy-5'-(trifluoromethyl)propiophenone are promising, with ongoing research exploring its potential in various fields. As our understanding of molecular interactions deepens, this compound is likely to play an even greater role in drug discovery and material science. Its unique structural features offer a rich palette for chemical manipulation, ensuring its continued relevance in both academic and industrial settings.